4-Hydroxy-2-(10-hydroxydecyl)-5,6-dimethoxy-3-methylphenyl β-D-Glucuronide Monosodium Salt
4-Hydroxy-2-(10-hydroxydecyl)-5,6-dimethoxy-3-methylphenyl β-D-Glucuronide Monosodium Salt
Brand Name:
Vulcanchem
CAS No.:
153010-32-3
VCID:
VC0030135
InChI:
InChI=1S/C25H40O11.Na/c1-14-15(12-10-8-6-4-5-7-9-11-13-26)20(23(34-3)21(33-2)16(14)27)35-25-19(30)17(28)18(29)22(36-25)24(31)32;/h17-19,22,25-30H,4-13H2,1-3H3,(H,31,32);/q;+1/p-1/t17-,18-,19+,22-,25+;/m0./s1
SMILES:
CC1=C(C(=C(C(=C1O)OC)OC)OC2C(C(C(C(O2)C(=O)[O-])O)O)O)CCCCCCCCCCO.[Na+]
Molecular Formula:
C₂₅H₃₉NaO₁₁
Molecular Weight:
538.56
4-Hydroxy-2-(10-hydroxydecyl)-5,6-dimethoxy-3-methylphenyl β-D-Glucuronide Monosodium Salt
CAS No.: 153010-32-3
Reference Standards
VCID: VC0030135
Molecular Formula: C₂₅H₃₉NaO₁₁
Molecular Weight: 538.56
| CAS No. | 153010-32-3 |
|---|---|
| Product Name | 4-Hydroxy-2-(10-hydroxydecyl)-5,6-dimethoxy-3-methylphenyl β-D-Glucuronide Monosodium Salt |
| Molecular Formula | C₂₅H₃₉NaO₁₁ |
| Molecular Weight | 538.56 |
| IUPAC Name | sodium;(2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[4-hydroxy-2-(10-hydroxydecyl)-5,6-dimethoxy-3-methylphenoxy]oxane-2-carboxylate |
| Standard InChI | InChI=1S/C25H40O11.Na/c1-14-15(12-10-8-6-4-5-7-9-11-13-26)20(23(34-3)21(33-2)16(14)27)35-25-19(30)17(28)18(29)22(36-25)24(31)32;/h17-19,22,25-30H,4-13H2,1-3H3,(H,31,32);/q;+1/p-1/t17-,18-,19+,22-,25+;/m0./s1 |
| SMILES | CC1=C(C(=C(C(=C1O)OC)OC)OC2C(C(C(C(O2)C(=O)[O-])O)O)O)CCCCCCCCCCO.[Na+] |
| Synonyms | 4-Hydroxy-2-(10-hydroxydecyl)-5,6-dimethoxy-3-methylphenyl β-D-Glucopyranosiduronic Acid Monosodium Salt; |
| PubChem Compound | 23683816 |
| Last Modified | Dec 19 2021 |
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